Cas no 26516-27-8 (3-Methyl-2-oxo-valeric Acid Ethyl Ester)

3-Methyl-2-oxo-valeric Acid Ethyl Ester is an organic ester with the molecular formula C8H14O3, commonly used as an intermediate in pharmaceutical and fine chemical synthesis. Its key advantages include high purity and stability, making it suitable for precise reactions in complex organic transformations. The compound features a keto-ester functional group, enabling versatile reactivity in condensation, alkylation, and cyclization processes. Its ethyl ester moiety enhances solubility in organic solvents, facilitating handling in laboratory and industrial settings. The product is particularly valued in the synthesis of active pharmaceutical ingredients (APIs) and specialty chemicals, where consistent quality and reliable performance are critical.

3-Methyl-2-oxo-valeric Acid Ethyl Ester structure

26516-27-8 structure

Product Name:3-Methyl-2-oxo-valeric Acid Ethyl Ester

CAS No:26516-27-8

MF:C₈H₁₄O₃

MW:158.194962978363

CID:260475

Update Time:2026-05-14

3-Methyl-2-oxo-valeric Acid Ethyl Ester Chemical and Physical Properties

Names and Identifiers

- ethyl 3-methyl-2-oxopentanoate
- LogP
- pentanoic acid,3-methyl-2-oxo-,ethyl ester
- 3-Methyl-2-oxo-valeric Acid Ethyl Ester
- Inchi： 1S/C8H14O3/c1-4-6(3)7(9)8(10)11-5-2/h6H,4-5H2,1-3H3
- InChI Key： HCDYSXWWIWPQEN-UHFFFAOYSA-N
- SMILES： CCOC(C(C(CC)C)=O)=O

Computed Properties

Exact Mass: 158.09432

Experimental Properties

Density: 0.979±0.06 g/cm3 (20 ºC 760 Torr),
Boiling Point: 98-100 ºC (17 Torr)
Flash Point: 77.1±15.9 ºC,
Solubility: Slightly soluble (5.9 g/l) (25 º C),
PSA: 43.37

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